Cas no 108562-67-0 (Ethanone,1-(2-amino-3-ethylphenyl)-)

• Product name: Ethanone,1-(2-amino-3-ethylphenyl)-
• CAS No: 108562-67-0
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 216657
• PubChem ID: 183990

Ethanone,1-(2-amino-3-ethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2-amino-3-ethylphenyl)-
• 1-(2-amino-3-ethylphenyl)ethanone
• Ethanone, 1-(2-amino-3-ethylphenyl)- (9CI)
• Benzene, 1-acetyl-2-amino-3-ethyl-
• HOPFAICNATWMLI-UHFFFAOYSA-N
• Ethanone, 1-(2-amino-3-ethylphenyl)-
• Ethanone,1-(2-amino-3-ethylphenyl)-(9ci)
• 108562-67-0
• SCHEMBL9058759
• DTXSID70148589

• Inchi： InChI=1S/C10H13NO/c1-3-8-5-4-6-9(7(2)12)10(8)11/h4-6H,3,11H2,1-2H3
• InChI Key： HOPFAICNATWMLI-UHFFFAOYSA-N
• SMILES： CCC1C=CC=C(C(=O)C)C=1N

Computed Properties

• Exact Mass: 163.09979
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų
• XLogP3: 2.3

Experimental Properties

• PSA: 43.09